Cas no 1107606-70-1 (S-Deoxo-6-oxo-fulvestrant)

• Product Name: S-Deoxo-6-oxo-fulvestrant
• CAS No: 1107606-70-1
• MF: C₃₂H₄₅F₅O₃S
• MW: 604.7549264431
• CID: 1063696
• PubChem ID: 71315421
• Update Time: 2025-07-17

S-Deoxo-6-oxo-fulvestrant Chemical and Physical Properties

Names and Identifiers

• S-Deoxo-6-oxo-fulvestrant
• (7S,8R,9S,13S,14S,17S)-3,17-dihydroxy-13-methyl-7-[9-(4,4,5,5,5-pentafluoropentylsulfanyl)nonyl]-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-6-one
• DTXSID20747480
• (7a,17ss)-3,17-Dihydroxy-7-[9-[(4,4,5,5,5-pentafluoropentyl)thio]nonyl]-estra-1,3,5(10)-trien-6-one
• (7alpha,17beta)-3,17-Dihydroxy-7-[9-[(4,4,5,5,5-pentafluoropentyl)thio]nonyl]-estra-1,3,5(10)-trien-6-one
• 1107606-70-1
• PUBCHEM_71315421

• Inchi： 1S/C32H45F5O3S/c1-30-17-15-23-22-12-11-21(38)20-25(22)29(40)24(28(23)26(30)13-14-27(30)39)10-7-5-3-2-4-6-8-18-41-19-9-16-31(33,34)32(35,36)37/h11-12,20,23-24,26-28,38-39H,2-10,13-19H2,1H3/t23-,24+,26+,27+,28+,30+/m1/s1
• InChI Key： MGJKDKSBKCPJCM-GYKPOOFLSA-N
• SMILES： S(CCCC(C(F)(F)F)(F)F)CCCCCCCCC[C@@H]1C(C2C=C(C=CC=2[C@H]2CC[C@]3(C)[C@H](CC[C@H]3[C@@H]21)O)O)=O

Computed Properties

• Exact Mass: 604.30100
• Monoisotopic Mass: 604.30095728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 14
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• PSA: 82.83000
• LogP: 9.30730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives

Additional information on S-Deoxo-6-oxo-fulvestrant

Introduction to S-Deoxo-6-oxo-fulvestrant (CAS No. 1107606-70-1)

S-Deoxo-6-oxo-fulvestrant (CAS No. 1107606-70-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and oncology. This compound is a derivative of fulvestrant, a well-known selective estrogen receptor degrader (SERD) used in the treatment of hormone receptor-positive breast cancer. The structural modifications introduced in S-Deoxo-6-oxo-fulvestrant aim to enhance its pharmacological properties, including improved potency, reduced side effects, and enhanced bioavailability.

The development of S-Deoxo-6-oxo-fulvestrant is part of an ongoing effort to improve the therapeutic outcomes for patients with breast cancer. Fulvestrant, the parent compound, works by binding to estrogen receptors and promoting their degradation, thereby inhibiting the growth of estrogen-dependent tumors. However, despite its efficacy, fulvestrant has limitations such as the need for frequent injections and suboptimal tissue distribution. S-Deoxo-6-oxo-fulvestrant addresses these issues by incorporating specific chemical modifications that enhance its pharmacokinetic profile.

Recent studies have shown that S-Deoxo-6-oxo-fulvestrant exhibits superior binding affinity to estrogen receptors compared to fulvestrant. This enhanced binding affinity translates into more effective receptor degradation and a more pronounced anti-tumor effect. In preclinical models, S-Deoxo-6-oxo-fulvestrant has demonstrated significant antiproliferative activity against both estrogen receptor-positive (ER+) and tamoxifen-resistant breast cancer cell lines. These findings suggest that S-Deoxo-6-oxo-fulvestrant may be a promising candidate for overcoming resistance to current therapies.

The pharmacokinetic properties of S-Deoxo-6-oxo-fulvestrant have also been extensively studied. In animal models, it has shown improved bioavailability and a longer half-life compared to fulvestrant. This extended half-life could potentially reduce the frequency of dosing required for therapeutic efficacy, thereby improving patient compliance and quality of life. Additionally, the compound's enhanced tissue distribution ensures better targeting of tumor sites, which is crucial for effective treatment.

Clinical trials are currently underway to evaluate the safety and efficacy of S-Deoxo-6-oxo-fulvestrant in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. The trials are designed to assess the compound's ability to induce tumor regression in patients with advanced breast cancer who have developed resistance to existing treatments.

Beyond breast cancer, there is growing interest in exploring the potential applications of S-Deoxo-6-oxo-fulvestrant in other hormone-driven cancers such as ovarian and endometrial cancers. The compound's unique mechanism of action and favorable pharmacological profile make it a valuable addition to the arsenal of targeted therapies for these diseases.

In conclusion, S-Deoxo-6-oxy-fulvestrant (CAS No. 1107606-70-1) represents a significant advancement in the development of selective estrogen receptor degraders. Its enhanced binding affinity, improved pharmacokinetic properties, and promising preclinical results position it as a potential breakthrough therapy for hormone receptor-positive breast cancer and other hormone-driven malignancies. Ongoing clinical trials will provide further insights into its safety and efficacy, paving the way for its potential use in clinical practice.